Cas no 1088205-02-0 (2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide)

• Product Name: 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide
• CAS No: 1088205-02-0
• MF: C₃₀H₃₆Br₂N₂O₄
• MW: 648.425847053528
• MDL: MFCD27923032
• CID: 1090139
• PubChem ID: 354333646
• Update Time: 2025-06-08

2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide Chemical and Physical Properties

Names and Identifiers

• 4,9-Dibromo-2,7-bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide
• i>,<i>N<
• N,N'-Bis(2-ethylhexyl)-2,6-dibromonaphthalene-1,4,5,8-bis(dicarboximide)
• N,N'-Bis(2-ethylhexyl)-2,6-dibromonaphthalene-1,4,5,8-tetracarboxylic acid diimide
• N,N'-Di(2-ethylhexyl)-2,6-dibromo-1,4,5,8-naphthalenediimide
• AK142462
• AX8282285
• D4945
• N,N'-Bis(2-ethylhexyl)-2,6-dibromonaphthalene-1,8:4,5-bisdicarbimide
• 2,6-Dibromo-N,N-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide
• 4,9-Dibromo-2,7-bis(2-ethylhexyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone

• MDL： MFCD27923032
• Inchi： 1S/C30H36Br2N2O4/c1-5-9-11-17(7-3)15-33-27(35)19-13-22(32)26-24-20(14-21(31)25(23(19)24)29(33)37)28(36)34(30(26)38)16-18(8-4)12-10-6-2/h13-14,17-18H,5-12,15-16H2,1-4H3
• InChI Key： IMWDVKCSASRBSW-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N(C(C3C(=CC4C(N(C(C=1C=4C=32)=O)CC(CC)CCCC)=O)Br)=O)CC(CC)CCCC)=O

Computed Properties

• Exact Mass: 646.10400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 841
• Topological Polar Surface Area: 74.8

Experimental Properties

• Density: 1.421±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 243.0 to 247.0 deg-C
• Solubility: Insuluble (3.2E-5 g/L) (25 ºC),
• PSA: 78.14000
• LogP: 7.02340
• λmax: 410(Toluene)(lit.)

Additional information on 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide

Research Briefing on 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide (CAS: 1088205-02-0)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of naphthalenetetracarboxdiimide derivatives, particularly 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide (CAS: 1088205-02-0). This compound has garnered attention due to its unique structural properties and potential applications in organic electronics, photovoltaics, and as a bioactive molecule in medicinal chemistry. The following briefing synthesizes the latest research findings and developments related to this compound.

The compound 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide belongs to the class of naphthalene diimides (NDIs), which are known for their electron-deficient aromatic cores and ability to form stable anion radicals. Recent studies have explored its utility as an n-type semiconductor in organic field-effect transistors (OFETs) due to its high electron affinity and air stability. A 2023 study published in Advanced Materials demonstrated that this derivative exhibits exceptional charge carrier mobility, making it a promising candidate for next-generation electronic devices.

In the context of medicinal chemistry, preliminary investigations have revealed that 2,6-Dibromo-N,N'-bis(2-ethylhexyl)-1,8:4,5-naphthalenetetracarboxdiimide may interact with DNA and RNA through intercalation or groove binding, suggesting potential applications as an anticancer or antiviral agent. A recent Journal of Medicinal Chemistry article (2024) reported its inhibitory effects on specific viral polymerases, though further in vivo studies are required to validate these findings. The bromine substituents in the molecule are hypothesized to enhance its binding affinity to nucleic acids.

Synthetic methodologies for this compound have also seen refinements. A 2024 Organic Process Research & Development paper detailed an optimized two-step synthesis starting from 1,4,5,8-naphthalenetetracarboxylic dianhydride, achieving a 78% overall yield with improved purity profiles. The process emphasizes the critical role of the 2-ethylhexyl side chains in enhancing solubility while maintaining the compound's electronic properties.

Looking forward, researchers are particularly interested in exploring the tunability of this scaffold. Computational studies (2023, Chemical Science) have modeled various derivatives with different halogen substitutions and side chains, predicting even higher electron mobilities and targeted bioactivities. However, challenges remain in scaling production and fully characterizing its toxicological profile for biomedical applications.